4-Cyclopropoxy-3-nitropicolinaldehyde

• Molecular Formula: C9H8N2O4
• Molecular Weight: 208.17 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-nitropyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8N2O4/c12-5-7-9(11(13)14)8(3-4-10-7)15-6-1-2-6/h3-6H,1-2H2
• InChI Key: WCQNSCCHDOKSDP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)C=O)[N+](=O)[O-]

Description

4-Cyclopropoxy-3-nitropicolinaldehyde is a substituted picolinaldehyde derivative featuring a cyclopropoxy group at the 4-position and a nitro group at the 3-position of the pyridine ring. This compound is of interest in synthetic organic chemistry, particularly as a precursor in the development of pharmaceuticals, agrochemicals, or ligands for catalysis. The aldehyde group at the 2-position offers reactivity for condensation or nucleophilic addition reactions, while the nitro and cyclopropoxy substituents modulate electronic and steric properties, influencing its reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-nitropicolinaldehyde typically involves the introduction of the cyclopropoxy and nitro groups onto the picolinaldehyde framework. One common method involves the nitration of 4-cyclopropoxypyridine, followed by formylation to introduce the aldehyde group. The reaction conditions often include the use of nitrating agents such as nitric acid or a mixture of nitric acid and sulfuric acid, and formylation reagents like Vilsmeier-Haack reagent .

Industrial Production Methods

Industrial production methods for 4-Cyclopropoxy-3-nitropicolinaldehyde are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods to ensure higher yields and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-nitropicolinaldehyde can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or chemical reductants such as tin(II) chloride.

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon, or tin(II) chloride in hydrochloric acid.

Oxidation: Potassium permanganate in alkaline conditions, or chromium trioxide in acetic acid.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Reduction: 4-Cyclopropoxy-3-aminopicolinaldehyde.

Oxidation: 4-Cyclopropoxy-3-nitropicolinic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-3-nitropicolinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block for the development of new compounds.

Biology: The compound can be used in the study of enzyme interactions and inhibition, particularly those involving aldehyde dehydrogenases.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-nitropicolinaldehyde largely depends on its interactions with biological molecules. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, potentially inhibiting enzyme activity. The nitro group can undergo reduction to form reactive intermediates that may interact with cellular components, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 4-Cyclopropoxy-3-nitropicolinaldehyde, we compare it with three analogues: 3-nitro-4-methoxypicolinaldehyde, 3-nitro-4-ethoxypicolinaldehyde, and 3-nitro-4-phenoxypicolinaldehyde. Key differences arise from the substituent at the 4-position, which impacts steric bulk, electronic effects, and solubility.

Table 1: Structural and Property Comparison

Compound	Substituent (4-position)	Electronic Effect	Melting Point (°C)	Solubility (Polar Solvents)	Reactivity in Aldehyde Condensation
4-Cyclopropoxy-3-nitropicolinaldehyde	Cyclopropoxy	Moderate EWG*	Not reported	Moderate	High (strain-enhanced)
3-Nitro-4-methoxypicolinaldehyde	Methoxy	Mild EDG**	75-80	High	Moderate
3-Nitro-4-ethoxypicolinaldehyde	Ethoxy	Mild EDG	68-72	Moderate	Low (steric hindrance)
3-Nitro-4-phenoxypicolinaldehyde	Phenoxy	Strong EWG	110-115	Low	Very low

EWG = Electron-Withdrawing Group; *EDG = Electron-Donating Group

Key Findings:

Electronic Effects: The nitro group at the 3-position acts as an EWG, reducing electron density at the aldehyde. This effect is amplified in 4-Cyclopropoxy-3-nitropicolinaldehyde due to the cyclopropoxy group’s moderate electron-withdrawing nature (via inductive effects) compared to methoxy/ethoxy EDGs . Phenoxy substituents (strong EWGs) further deactivate the aldehyde, reducing reactivity in condensations.

This contrasts with ethoxy or phenoxy substituents, where bulkiness slows reactions .

Solubility and Stability: Methoxy analogues exhibit higher solubility in polar solvents (e.g., DMSO, ethanol) due to smaller substituents. Cyclopropoxy derivatives may display intermediate solubility, balancing polarity and hydrophobic cyclopropane .

Safety and Handling :

• While specific data for 4-Cyclopropoxy-3-nitropicolinaldehyde are unavailable, protocols for handling nitroaromatic compounds (e.g., avoiding inhalation, skin contact) align with general laboratory safety practices for structurally similar substances, as outlined in Safety Data Sheets for nitro-phenyl derivatives .

Research Implications

The unique reactivity profile of 4-Cyclopropoxy-3-nitropicolinaldehyde makes it a candidate for synthesizing strained heterocycles or metal-binding ligands. However, its instability under prolonged storage (inferred from nitro group sensitivity to light/moisture) necessitates careful handling, akin to other nitro-picolinaldehydes. Comparative studies suggest that replacing cyclopropoxy with larger substituents (e.g., phenoxy) sacrifices reactivity for stability, a trade-off critical for industrial applications.